Cas no 397-54-6 (2-(4-Fluoro-phenyl)-benzooxazole)
397-54-6 structure
Product Name:2-(4-Fluoro-phenyl)-benzooxazole
CAS No:397-54-6
MF:C13H8FNO
MW:213.207126617432
CID:2190301
PubChem ID:2953623
Update Time:2025-04-21
2-(4-Fluoro-phenyl)-benzooxazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Fluoro-phenyl)-benzooxazole
- 2-(4-Fluorophenyl)-1,3-benzoxazole
- AB01250697-03
- KETHPFOJWJUQFI-UHFFFAOYSA-N
- DB-291836
- SCHEMBL4161510
- HS-6171
- 2(4-fluorophenyl)-1,3-benzoxazole
- 2-(4-Fluorophenyl)benzo[d]oxazole
- AKOS003343269
- 2-(4-FLUOROPHENYL)BENZOXAZOLE
- DTXSID10387970
- NCGC00324684-01
- G92125
- 397-54-6
- STK360416
-
- Inchi： 1S/C13H8FNO/c14-10-7-5-9(6-8-10)13-15-11-3-1-2-4-12(11)16-13/h1-8H
- InChI Key： KETHPFOJWJUQFI-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1=NC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 213.058992041g/mol
- Monoisotopic Mass: 213.058992041g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
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(CAS:397-54-6)2-(4-fluorophenyl)benzo[d]oxazole
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Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 4 August 2025 09:50
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2-(4-Fluoro-phenyl)-benzooxazole Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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(CAS:397-54-6)2-(4-fluorophenyl)benzo[d]oxazole
Purity:99%
Quantity:1kg
Price ($):Inquiry